Cas no 2228869-88-1 (2-(methoxymethyl)-5-(2-methylbut-3-yn-2-yl)furan)

• Product Name: 2-(methoxymethyl)-5-(2-methylbut-3-yn-2-yl)furan
• CAS No: 2228869-88-1
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5986911
• PubChem ID: 165610363
• Update Time: 2025-07-23

2-(methoxymethyl)-5-(2-methylbut-3-yn-2-yl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-5-(2-methylbut-3-yn-2-yl)furan
• EN300-1748347
• 2228869-88-1

• Inchi： 1S/C11H14O2/c1-5-11(2,3)10-7-6-9(13-10)8-12-4/h1,6-7H,8H2,2-4H3
• InChI Key： FMHZAYCOPZJPPA-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1C(C#C)(C)C

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 22.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(methoxymethyl)-5-(2-methylbut-3-yn-2-yl)furan

Introduction to 2-(methoxymethyl)-5-(2-methylbut-3-yn-2-yl)furan (CAS No. 2228869-88-1) in Modern Chemical Research

2-(methoxymethyl)-5-(2-methylbut-3-yn-2-yl)furan, identified by its CAS number 2228869-88-1, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the class of furan derivatives, which are widely recognized for their diverse biological activities and utility in the development of novel therapeutic agents. The structural features of this molecule, particularly the presence of a methoxymethyl group and a 2-methylbut-3-yn-2-yl substituent, contribute to its unique chemical properties and potential applications.

The methoxymethyl group, also known as an isopropylidene ether, introduces a degree of flexibility and reactivity to the molecule, making it a valuable intermediate in organic synthesis. This functional group can participate in various chemical transformations, including nucleophilic addition and elimination reactions, which are crucial for constructing more complex molecular architectures. On the other hand, the 2-methylbut-3-yn-2-yl moiety, featuring an alkyne linkage, provides a site for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactions are pivotal in modern drug discovery for the introduction of aryl or vinyl groups, which can enhance binding affinity and pharmacological activity.

In recent years, there has been a growing interest in furan derivatives due to their role as key scaffolds in medicinal chemistry. Furan rings are prevalent in natural products and bioactive molecules, including several FDA-approved drugs that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The compound 2-(methoxymethyl)-5-(2-methylbut-3-yn-2-yl)furan is no exception and has been explored in several research studies for its potential pharmacological effects.

One of the most compelling aspects of this compound is its utility as a building block for more complex molecules. The combination of the methoxymethyl and 2-methylbut-3-yn-2-yl groups allows for the facile synthesis of polycyclic structures and heterocycles, which are often essential for achieving high efficacy in drug candidates. For instance, researchers have utilized this compound to develop novel analogs of known bioactive agents by incorporating additional functional groups or modifying existing ones through strategic chemical transformations.

Recent advancements in synthetic methodologies have further enhanced the appeal of 2-(methoxymethyl)-5-(2-methylbut-3-yn-2-yl)furan. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production of this compound, reducing reaction times and improving yields. These innovations are particularly valuable in industrial settings where scalability and cost-effectiveness are critical factors.

The biological activity of 2-(methoxymethyl)-5-(2-methylbut-3-yn-2-yl)furan has been investigated in several preclinical studies. While comprehensive data is still emerging, initial findings suggest that this compound exhibits promising properties as an anti-inflammatory agent. The presence of both electron-donating and electron-withdrawing groups in its structure may modulate its interaction with biological targets, leading to therapeutic effects similar to those observed with established anti-inflammatory drugs.

Moreover, the compound's ability to undergo various chemical modifications makes it an attractive candidate for structure-based drug design. By leveraging computational tools such as molecular docking and virtual screening, researchers can predict how different derivatives of 2-(methoxymethyl)-5-(2-methylbut-3-yn-2-y)furan may interact with biological receptors. This approach has already led to the identification of several lead compounds with enhanced pharmacological profiles.

The synthesis of isopropylidene ethers, like the one present in this compound, remains a topic of interest due to their versatility in organic synthesis. These ethers can serve as protecting groups for alcohols or as intermediates in the preparation of more complex molecules. The stability and reactivity profile of these groups make them particularly useful in multi-step synthetic routes where selectivity is paramount.

In conclusion, 2228869–88–1 represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset for researchers developing new therapeutic agents. As synthetic methodologies continue to evolve, it is likely that this compound will play an even greater role in the discovery and development of novel drugs targeting various diseases.